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Compound of Interest

Compound Name: Kanshone A

Cat. No.: B1639881

Introduction

Kanshone A is a sesquiterpenoid isolated from the plant Nardostachys chinensis Batalin,
which has been used in traditional Chinese folk medicine.[1] The structure of Kanshone A is
characterized by a cross-conjugated system, a cis-dimethyl arrangement, and an a,a-dimethyl-
substituted alcohol moiety.[1] This document outlines the first total synthesis of Kanshone A, a
nine-step process developed by Tori, Furuta, and Asakawa. The synthesis is notable for its
stereoselective alkylation and an intramolecular aldol cyclization to construct the core structure.

[11[2]

Chemical Structure

e Molecular Formula: C15H2202[3]

e Molecular Weight: 234.33 g/mol [3]

o |[UPAC Name: (4R,4aR,5R)-4-(2-hydroxypropan-2-yl)-4a,5-dimethyl-4,5,6,7-
tetrahydronaphthalen-1-one|[3]

Synthetic Pathway Overview

The total synthesis of Kanshone A begins with the known methyl ester 5, which is derived from
3,4-dimethylcyclohex-2-enone. The key strategic elements of the synthesis involve the
stereoselective alkylation of this ester, followed by an intramolecular aldol cyclization to form
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the bicyclic enone 3. Subsequent steps then introduce the remaining functionalities to yield
Kanshone A (1).[1]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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